Cas no 391890-60-1 (7-(4-bromophenyl)methoxy-6-hexyl-4-phenyl-2H-chromen-2-one)

• Product Name: 7-(4-bromophenyl)methoxy-6-hexyl-4-phenyl-2H-chromen-2-one
• CAS No: 391890-60-1
• MF: C₂₈H₂₇BrO₃
• MW: 491.416187524796
• CID: 6483222
• Update Time: 2025-06-07

7-(4-bromophenyl)methoxy-6-hexyl-4-phenyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-bromophenyl)methoxy-6-hexyl-4-phenyl-2H-chromen-2-one
• 7-((4-bromobenzyl)oxy)-6-hexyl-4-phenyl-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 7-[(4-bromophenyl)methoxy]-6-hexyl-4-phenyl-

• Inchi： 1S/C28H27BrO3/c1-2-3-4-6-11-22-16-25-24(21-9-7-5-8-10-21)17-28(30)32-27(25)18-26(22)31-19-20-12-14-23(29)15-13-20/h5,7-10,12-18H,2-4,6,11,19H2,1H3
• InChI Key： ZVRLNIWXRSEKTM-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OCC3=CC=C(Br)C=C3)=C(CCCCCC)C=C2C(C2=CC=CC=C2)=C1

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 614.9±55.0 °C(Predicted)

Additional information on 7-(4-bromophenyl)methoxy-6-hexyl-4-phenyl-2H-chromen-2-one

Professional Introduction to Compound with CAS No. 391890-60-1 and Product Name: 7-(4-bromophenyl)methoxy-6-hexyl-4-phenyl-2H-chromen-2-one

The compound with the CAS number 391890-60-1 and the product name 7-(4-bromophenyl)methoxy-6-hexyl-4-phenyl-2H-chromen-2-one represents a significant advancement in the field of pharmaceutical chemistry. This chromene derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound incorporates several key structural motifs, including a bromophenyl group, a methoxy substituent, and a hexyl side chain, which collectively contribute to its distinct chemical and pharmacological properties.

Chromenes, as a class of heterocyclic compounds, have long been recognized for their diverse applications in medicinal chemistry. The presence of the 2H-chromen-2-one core in this molecule imparts stability and reactivity that make it an attractive scaffold for drug development. Specifically, the 7-(4-bromophenyl)methoxy moiety enhances the compound's interaction with biological targets, while the 6-hexyl group influences its solubility and metabolic profile. These structural elements have been strategically designed to optimize pharmacokinetic and pharmacodynamic properties, making this compound a candidate for further investigation in therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological receptors. Studies have indicated that the bromophenyl group may engage in specific binding interactions with proteins, potentially modulating enzyme activity or receptor signaling pathways. This has sparked interest in exploring its potential as an inhibitor or modulator of key biological processes. Furthermore, the methoxy substituent has been shown to enhance metabolic stability, reducing the likelihood of rapid degradation in vivo—a critical factor for drug efficacy.

The hexyl side chain in the molecule contributes to its lipophilicity, which is often a determining factor in drug absorption and distribution. By balancing lipophilicity with polarizability, this compound aims to achieve optimal bioavailability while minimizing off-target effects. Such structural design principles are increasingly employed in modern drug discovery efforts to develop molecules with improved pharmacological profiles.

In vitro studies have begun to unravel the potential therapeutic applications of this chromene derivative. Preliminary experiments suggest that it may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The ability of the bromophenyl moiety to interact with transcription factors involved in inflammatory pathways has been particularly noted. Additionally, there is evidence suggesting that this compound may possess antioxidant effects, which could be beneficial in conditions associated with oxidative stress.

Another area of interest is the potential antimicrobial activity of this compound. The unique combination of structural features may disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. While these findings are still preliminary, they highlight the broad spectrum of biological activities that chromene derivatives can exhibit. Further research is warranted to fully elucidate these mechanisms and explore their implications for treating infections caused by resistant pathogens.

The synthesis of this compound represents a testament to the progress in organic chemistry methodologies. The multi-step synthesis involves careful regioselective functionalization of the chromene core, ensuring that each substituent is incorporated at the desired position. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields—a critical consideration for large-scale pharmaceutical production.

As computational power continues to grow, so does our ability to predict and optimize molecular properties before experimental validation becomes necessary. Machine learning models trained on large datasets of bioactive compounds have been instrumental in identifying promising candidates like this one. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The regulatory landscape for novel pharmaceutical compounds is also evolving to accommodate new chemical entities with complex structures. Regulatory agencies now often rely on advanced analytical techniques and predictive modeling to assess safety and efficacy more efficiently. This evolving framework ensures that innovative compounds like this one can progress through clinical development while maintaining high standards of patient safety.

In conclusion, the compound with CAS number 391890-60-1, named 7-(4-bromophenyl)methoxy-6-hexyl-4-phenyl-2H-chromen-2-one, exemplifies the intersection of structural innovation and biological activity in modern pharmaceutical chemistry. Its unique combination of structural features positions it as a promising candidate for further therapeutic development. As research continues to uncover new biological functions and synthetic methodologies improve, compounds like this one are poised to play a significant role in addressing unmet medical needs.